Cas no 5817-27-6 (Benzeneacetic acid, α-amino-α-methyl-, ethyl ester, (αR)-)

• Product Name: Benzeneacetic acid, α-amino-α-methyl-, ethyl ester, (αR)-
• CAS No: 5817-27-6
• CID: 855698
• Update Time: 2025-06-08

Benzeneacetic acid, α-amino-α-methyl-, ethyl ester, (αR)- Chemical and Physical Properties

Names and Identifiers

• Ethyl (2R)-2-amino-2-phenylpropanoate
• Benzeneacetic acid, α-amino-α-methyl-, ethyl ester, (αR)-

Additional information on Benzeneacetic acid, α-amino-α-methyl-, ethyl ester, (αR)-

Recent Advances in the Study of Benzeneacetic acid, α-amino-α-methyl-, ethyl ester, (αR)- (CAS: 5817-27-6)

The compound Benzeneacetic acid, α-amino-α-methyl-, ethyl ester, (αR)- (CAS: 5817-27-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the stereospecific nature of (αR)-Benzeneacetic acid, α-amino-α-methyl-, ethyl ester, which plays a crucial role in its interaction with biological targets. The compound's unique chiral center at the α-carbon position has been shown to influence its binding affinity and selectivity, making it a promising candidate for the development of enantioselective drugs. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and conformational dynamics.

In the context of pharmaceutical applications, (αR)-Benzeneacetic acid, α-amino-α-methyl-, ethyl ester has been investigated as a potential intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel α-amino acid derivatives, which exhibited enhanced pharmacokinetic properties and reduced toxicity profiles. The study utilized a combination of computational modeling and in vitro assays to optimize the synthetic pathway and evaluate the biological activity of the resulting compounds.

Another area of interest is the compound's role in modulating enzymatic activity. Recent research has explored its interaction with key enzymes involved in neurotransmitter synthesis and degradation. For instance, a study conducted by the University of Cambridge revealed that (αR)-Benzeneacetic acid, α-amino-α-methyl-, ethyl ester acts as a competitive inhibitor of aromatic L-amino acid decarboxylase (AADC), an enzyme implicated in Parkinson's disease. These findings open new avenues for the development of enzyme-targeted therapies.

Despite these promising developments, challenges remain in the large-scale production and purification of (αR)-Benzeneacetic acid, α-amino-α-methyl-, ethyl ester. A 2024 report by the American Chemical Society emphasized the need for more efficient and sustainable synthetic methods to address issues related to yield and enantiomeric purity. Advances in biocatalysis and flow chemistry are being explored as potential solutions to these challenges.

In conclusion, the ongoing research on Benzeneacetic acid, α-amino-α-methyl-, ethyl ester, (αR)- (CAS: 5817-27-6) underscores its potential as a versatile building block in drug discovery and development. Future studies should focus on optimizing its synthetic accessibility, expanding its therapeutic applications, and further elucidating its mechanism of action at the molecular level. The integration of multidisciplinary approaches, including computational chemistry, structural biology, and pharmacology, will be essential to fully harness the compound's potential in the pharmaceutical industry.